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Compound of Interest

Compound Name: Tomatidenol

Cat. No.: B1253344 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This document provides essential safety and logistical information for the disposal

of Tomatidenol, a spirosolane-type steroidal alkaloid used in research. While a specific Safety

Data Sheet (SDS) with detailed disposal procedures for Tomatidenol is not readily available,

this guidance is synthesized from information on chemically related compounds and general

best practices for laboratory chemical waste management.

Chemical and Physical Properties of Tomatidenol
Understanding the properties of Tomatidenol is the first step toward safe handling and

disposal. The following table summarizes key quantitative data for this compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1253344?utm_src=pdf-interest
https://www.benchchem.com/product/b1253344?utm_src=pdf-body
https://www.benchchem.com/product/b1253344?utm_src=pdf-body
https://www.benchchem.com/product/b1253344?utm_src=pdf-body
https://www.benchchem.com/product/b1253344?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C27H43NO2 [1][2][3]

Molecular Weight 413.6 g/mol [1][2]

Melting Point 206 °C [4]

Boiling Point 537.9 °C at 760 mmHg [4]

Flash Point 279.1 °C [4]

Density 1.12 g/cm³ [4]

Water Solubility No data available [5]

LogP 5.61570 [4]

Vapor Pressure 8.21E-14 mmHg at 25°C [4]

Procedural Guidance for Tomatidenol Disposal
The following step-by-step procedure is based on safety data for the related compounds

Tomatidine and Tomatine and general principles for the disposal of research chemicals.[5][6]

Tomatidenol is intended for research use only and should not be used in human or veterinary

applications.[2]

Experimental Protocol: Waste Disposal

Waste Identification and Segregation:

Treat all solid Tomatidenol waste and any materials contaminated with Tomatidenol
(e.g., gloves, weighing paper, contaminated labware) as chemical waste.

Segregate Tomatidenol waste from other waste streams such as sharps, biological

waste, and radioactive waste.

Do not mix Tomatidenol waste with incompatible materials. Strong acids and strong

bases have been identified as incompatible with the related compound Tomatidine.[6]

Containerization:
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Use a dedicated, leak-proof, and clearly labeled waste container for solid Tomatidenol
waste. The container should be made of a material compatible with the chemical.

For solutions containing Tomatidenol, use a separate, sealed, and appropriately labeled

container for liquid chemical waste.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name,

"Tomatidenol."

Indicate the approximate quantity of the waste.

Include the date when the waste was first added to the container.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.

Keep the waste container away from sources of ignition.[6]

Disposal:

Dispose of the Tomatidenol waste through your institution's licensed hazardous waste

disposal contractor.

Do not dispose of Tomatidenol down the drain or in the regular trash.[6]

Follow all local, regional, and national regulations for hazardous waste disposal.[5][6]

Decontamination:

Decontaminate any surfaces or equipment that have come into contact with Tomatidenol
using an appropriate solvent (e.g., ethanol or methanol, followed by soap and water), and

dispose of the cleaning materials as hazardous waste.

Personal Protective Equipment (PPE):
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When handling Tomatidenol waste, wear appropriate PPE, including safety goggles with

side-shields, protective gloves, and a lab coat.[5]

Logical Workflow for Tomatidenol Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Tomatidenol waste.

Start: Tomatidenol Waste Generated

Is the waste solid or
 a contaminated disposable?

Solid Tomatidenol Waste

Yes

Liquid Tomatidenol Waste
(e.g., in solution)

No

Place in a dedicated, labeled
solid hazardous waste container.

Place in a dedicated, labeled
liquid hazardous waste container.

Store sealed container in a designated
 hazardous waste accumulation area.

Arrange for pickup by a licensed
hazardous waste contractor.

End: Proper Disposal Complete
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of Tomatidenol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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